Cas no 94572-59-5 (4-[4-(4-nitrophenyl)butyl]aniline)

• Product Name: 4-[4-(4-nitrophenyl)butyl]aniline
• CAS No: 94572-59-5
• MF: C₁₆H₁₈N₂O₂
• MW: 270.326323986053
• CID: 1984599
• PubChem ID: 257836
• Update Time: 2025-04-21

4-[4-(4-nitrophenyl)butyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[4-(4-nitrophenyl)butyl]aniline
• NSC86421
• AC1L5XMV
• CTK5H6824
• NSC-86421
• AG-J-75448
• DTXSID90292912
• 94572-59-5

• Inchi： 1S/C16H18N2O2/c17-15-9-5-13(6-10-15)3-1-2-4-14-7-11-16(12-8-14)18(19)20/h5-12H,1-4,17H2
• InChI Key： NBGNVCDWTBBSBF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)CCCCC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 270.137
• Monoisotopic Mass: 270.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 456.7°C at 760 mmHg
• Flash Point: 230°C
• Refractive Index: 1.615